5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

• IUPAC Name: 5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C12H16N4S/c1-9-13-14-12(15(9)2)8-16-5-3-11-10(7-16)4-6-17-11/h4,6H,3,5,7-8H2,1-2H3
• InChI Key: BGQLSYMQCGPLAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)CN2CCC3=C(C2)C=CS3
• Molecular Formula: C12H16N4S
• Molecular Weight: 248.35 g/mol

Description

5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine involves the inhibition of dihydroorotate dehydrogenase, which leads to a decrease in the production of pyrimidine nucleotides. This, in turn, affects the proliferation of cancer cells and the immune response in autoimmune disorders and viral infections.
Biochemical and Physiological Effects:
Studies have shown that 5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine has a significant impact on the biochemical and physiological processes in the body. It has been found to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation in autoimmune disorders, and inhibit the replication of viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine in lab experiments is its high potency and selectivity towards dihydroorotate dehydrogenase. However, its low solubility in water and poor pharmacokinetic properties limit its use in vivo.

Future Directions

There are several future directions for the research and development of 5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine. These include the optimization of its pharmacokinetic properties, the development of prodrugs to improve its solubility, and the exploration of its potential as a combination therapy with other drugs. Additionally, further studies are needed to investigate its potential applications in other fields such as agriculture and material science.
In conclusion, 5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine is a promising chemical compound with potential applications in various fields. Its inhibition of dihydroorotate dehydrogenase makes it a potential candidate for the treatment of various diseases. However, its limitations in terms of solubility and pharmacokinetic properties need to be addressed to further its development.

Synthesis Methods

The synthesis of 5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine involves a multi-step process. The first step is the condensation of 2-chloro-3-formylthiophene with 4,5-dimethyl-1,2,4-triazole in the presence of a base. The resulting intermediate is then reacted with ethyl acetoacetate to form the final product.

Scientific Research Applications

5-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results as an inhibitor of the enzyme dihydroorotate dehydrogenase, which is involved in the de novo synthesis of pyrimidine nucleotides. This makes it a potential candidate for the treatment of various diseases such as cancer, autoimmune disorders, and viral infections.